molecular formula C10H22ClNO B2840941 1-Amino-2-(4-methylcyclohexyl)propan-2-ol;hydrochloride CAS No. 2309446-17-9

1-Amino-2-(4-methylcyclohexyl)propan-2-ol;hydrochloride

Cat. No.: B2840941
CAS No.: 2309446-17-9
M. Wt: 207.74
InChI Key: KLNXOXCQNZGMLD-UHFFFAOYSA-N
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Description

1-Amino-2-(4-methylcyclohexyl)propan-2-ol;hydrochloride is a useful research compound. Its molecular formula is C10H22ClNO and its molecular weight is 207.74. The purity is usually 95%.
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Scientific Research Applications

Enantioselectivity in Chemical Reactions

The study by Lagriffoul et al. (1992) explored the enantioselective hydration of α-aminonitriles in an alkaline hydroalcoholic medium using chiral ketonic catalysts. The research demonstrated how the hydroalcoholic solvent's composition affects the enantioselectivity of the catalyst, highlighting the solvent's role in optimizing chiral synthesis processes (Lagriffoul, Tadros, Taillades, & Commeyras, 1992).

Synthesis of Analogues

Efange et al. (1991) synthesized 1,3-disubstituted propan-2-ols as potential mimics of vesamicol, a vesicular acetylcholine transport inhibitor. The study showed that specific substitutions at the terminal carbon of the propyl fragment yielded potent inhibitors, indicating the potential for developing therapeutically relevant compounds based on the structural framework of "1-Amino-2-(4-methylcyclohexyl)propan-2-ol hydrochloride" (Efange, Michelson, Dutta, & Parsons, 1991).

Chemical Stability and Reactivity

Herzig et al. (2006) investigated the stability and reactivity of hydroxy-1-aminoindans and their derivatives. The study found that the stability and reactivity are influenced by the OH group's position and orientation relative to the amino moiety, providing insights into the design of stable and reactive amino alcohol-based compounds (Herzig, Lerman, Goldenberg, Lerner, Gottlieb, & Nudelman, 2006).

Properties

IUPAC Name

1-amino-2-(4-methylcyclohexyl)propan-2-ol;hydrochloride
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InChI

InChI=1S/C10H21NO.ClH/c1-8-3-5-9(6-4-8)10(2,12)7-11;/h8-9,12H,3-7,11H2,1-2H3;1H
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InChI Key

KLNXOXCQNZGMLD-UHFFFAOYSA-N
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Canonical SMILES

CC1CCC(CC1)C(C)(CN)O.Cl
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Molecular Formula

C10H22ClNO
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Molecular Weight

207.74 g/mol
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